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Compound of Interest

Compound Name:
Ethyl 3-(2-bromophenyl)-3-

oxopropanoate

Cat. No.: B1273624 Get Quote

This technical guide provides comprehensive information on the chemical and physical

properties of Ethyl 3-(2-bromophenyl)-3-oxopropanoate, a key intermediate in various

synthetic organic chemistry applications. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
The quantitative data for Ethyl 3-(2-bromophenyl)-3-oxopropanoate are summarized in the

table below, providing a clear reference for its key physical and chemical characteristics.

Property Value

Molecular Weight 271.11 g/mol [1][2]

Chemical Formula C₁₁H₁₁BrO₃[1][2]

Physical Form Yellow to orange liquid[1]

Density 1.417 g/mL at 25 °C[1]

Refractive Index n20/D 1.5545[1]

Boiling Point 116 °C at 0.4 Torr[1]

Storage Temperature Room Temperature

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1273624?utm_src=pdf-interest
https://www.benchchem.com/product/b1273624?utm_src=pdf-body
https://www.benchchem.com/product/b1273624?utm_src=pdf-body
https://www.cookechem.com/Detail/BD0405645.htm
https://www.bldpharm.com/products/2020536-43-8.html
https://www.cookechem.com/Detail/BD0405645.htm
https://www.bldpharm.com/products/2020536-43-8.html
https://www.cookechem.com/Detail/BD0405645.htm
https://www.cookechem.com/Detail/BD0405645.htm
https://www.cookechem.com/Detail/BD0405645.htm
https://www.cookechem.com/Detail/BD0405645.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate can be achieved via a Claisen

condensation reaction. This reaction involves the base-mediated condensation of an ester with

another carbonyl compound to form a β-keto ester or a β-diketone. In this case, a likely

synthetic route involves the crossed Claisen condensation between ethyl 2-bromobenzoate

and ethyl acetate.

Synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate via Crossed Claisen Condensation

Materials:

Ethyl 2-bromobenzoate

Ethyl acetate

Sodium ethoxide (NaOEt)

Anhydrous ethanol

Anhydrous diethyl ether

Hydrochloric acid (HCl), dilute aqueous solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a drying tube, and a dropping funnel is charged with a solution of

sodium ethoxide in anhydrous ethanol. The flask is cooled in an ice bath.

Addition of Reactants: A solution of ethyl 2-bromobenzoate and a molar excess of ethyl

acetate in anhydrous ethanol is prepared. This solution is then added dropwise to the stirred

sodium ethoxide solution via the dropping funnel over a period of 30-60 minutes, maintaining

the temperature below 10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed for 2-4 hours to drive the condensation to completion.

Work-up: The reaction mixture is cooled to room temperature and then poured into a mixture

of ice and dilute hydrochloric acid to neutralize the excess base and protonate the resulting

enolate.

Extraction: The aqueous mixture is transferred to a separatory funnel, and the product is

extracted with diethyl ether (3 x 50 mL).

Washing: The combined organic extracts are washed sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude Ethyl 3-(2-bromophenyl)-3-oxopropanoate.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel.

Visualizing the Synthesis Workflow
The logical workflow for the synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate via a

crossed Claisen condensation is depicted in the following diagram.
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Workflow for the Synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate

Reactants:
Ethyl 2-bromobenzoate

Ethyl Acetate

Crossed Claisen Condensation

Base:
Sodium Ethoxide in Ethanol

Acidic Work-up
(Dilute HCl)

Extraction with Diethyl Ether

Washing with:
- Water

- NaHCO3 (aq)
- Brine

Drying over MgSO4

Solvent Removal
(Rotary Evaporation)

Purification:
Vacuum Distillation or

Column Chromatography

Final Product:
Ethyl 3-(2-bromophenyl)-3-oxopropanoate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1273624?utm_src=pdf-custom-synthesis
https://www.cookechem.com/Detail/BD0405645.htm
https://www.cookechem.com/Detail/BD0405645.htm
https://www.bldpharm.com/products/2020536-43-8.html
https://www.benchchem.com/product/b1273624#ethyl-3-2-bromophenyl-3-oxopropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1273624#ethyl-3-2-bromophenyl-3-oxopropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1273624#ethyl-3-2-bromophenyl-3-oxopropanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1273624#ethyl-3-2-bromophenyl-3-oxopropanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

